Cas no 898754-67-1 (4'-Bromo-3-(2,6-dimethylphenyl)propiophenone)
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone is a brominated aromatic ketone compound featuring a propionyl group and a 2,6-dimethylphenyl substituent. This structurally distinct molecule is valued in synthetic organic chemistry for its utility as an intermediate in the preparation of more complex pharmaceutical and agrochemical compounds. The bromine atom at the 4'-position enhances reactivity, facilitating further functionalization via cross-coupling reactions, while the sterically hindered 2,6-dimethylphenyl group may influence selectivity in synthetic pathways. Its well-defined crystalline properties ensure consistent purity, making it suitable for precision applications in research and industrial synthesis. The compound’s stability under standard conditions further supports its handling and storage in laboratory settings.
898754-67-1 structure
Product Name:4'-Bromo-3-(2,6-dimethylphenyl)propiophenone
CAS No:898754-67-1
MF:C17H17BrO
MW:317.220284223557
CID:870740
PubChem ID:24726392
Update Time:2025-10-29
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromophenyl)-3-(2,6-dimethylphenyl)propan-1-one
- 4'-BROMO-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
- MFCD03843779
- DTXSID40644785
- AKOS016022193
- 898754-67-1
- 4'-Bromo-3-(2,6-dimethylphenyl)propiophenone
-
- MDL： MFCD03843779
- Inchi： 1S/C17H17BrO/c1-12-4-3-5-13(2)16(12)10-11-17(19)14-6-8-15(18)9-7-14/h3-9H,10-11H2,1-2H3
- InChI Key： ZUQKXOQYKGRVMF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCC1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 316.04628g/mol
- Monoisotopic Mass: 316.04628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206534-1g |
4'-bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 97% | 1g |
￡540.00 | 2022-02-28 | |
| Fluorochem | 206534-2g |
4'-bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 97% | 2g |
￡1013.00 | 2022-02-28 | |
| Fluorochem | 206534-5g |
4'-bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 97% | 5g |
￡2025.00 | 2022-02-28 | |
| TRC | B100555-250mg |
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B100555-500mg |
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 500mg |
$ 735.00 | 2022-06-07 | ||
| A2B Chem LLC | AX77716-1g |
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AX77716-2g |
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AX77716-5g |
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782950-1g |
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone |
898754-67-1 | 98% | 1g |
￥21879.00 | 2024-04-26 |
4'-Bromo-3-(2,6-dimethylphenyl)propiophenone Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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